Cas no 2171199-56-5 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid
• CAS No: 2171199-56-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6389522
• PubChem ID: 165562090
• Update Time: 2025-10-29

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3,3-dimethylbutanoic acid
• 2171199-56-5
• EN300-1505255

• Inchi： 1S/C26H32N2O5/c1-5-10-21(23(29)28-22(24(30)31)26(2,3)4)27-25(32)33-15-20-18-13-8-6-11-16(18)17-12-7-9-14-19(17)20/h6-9,11-14,20-22H,5,10,15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t21-,22-/m0/s1
• InChI Key： GDZNZIQHYNOPJI-VXKWHMMOSA-N
• SMILES： O(C(N[C@@H](CCC)C(N[C@@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid

Recent Advances in the Study of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid (CAS: 2171199-56-5)

The compound (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid (CAS: 2171199-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), enabling the efficient production of complex peptides with high purity and yield.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and scalability of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid. The researchers employed advanced catalytic methods and green chemistry principles to minimize byproducts and enhance the overall efficiency of the process. These advancements are expected to facilitate its broader use in pharmaceutical manufacturing.

In addition to its synthetic utility, this compound has shown promising biological activity. Preliminary in vitro studies suggest that derivatives of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory therapeutics, with potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacokinetic properties of this compound are underway. A recent preclinical study evaluated its stability, bioavailability, and metabolic profile, providing critical data for future drug formulation efforts. The results indicate that the compound has favorable absorption characteristics and a manageable toxicity profile, making it a viable candidate for further development.

The integration of computational modeling and machine learning techniques has also enhanced the understanding of this compound's interactions with biological targets. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have identified key structural motifs responsible for its bioactivity, guiding the design of next-generation derivatives with improved efficacy and selectivity.

In conclusion, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid (CAS: 2171199-56-5) represents a versatile and valuable tool in both synthetic chemistry and drug discovery. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic applications. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.